Cas no 827317-10-2 (1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-)

• Product name: 1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-
• CAS No: 827317-10-2
• MF: C₁₉H₁₆N₄O₂
• MW: 332.35594367981
• CID: 685065
• PubChem ID: 136235155

1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxamide, N-(4-methoxyphenyl)-2-(1H-pyrazol-3-yl)-
• 2-(1,2-dihydropyrazol-3-ylidene)-N-(4-methoxyphenyl)indole-6-carboxamide
• SCHEMBL5753664
• 827317-10-2
• DTXSID70740800
• 2-(1,2-Dihydro-3H-pyrazol-3-ylidene)-N-(4-methoxyphenyl)-2H-indole-6-carboxamide

• Inchi： InChI=1S/C19H16N4O2/c1-25-15-6-4-14(5-7-15)21-19(24)13-3-2-12-10-18(22-17(12)11-13)16-8-9-20-23-16/h2-11,22H,1H3,(H,20,23)(H,21,24)
• InChI Key： QQVXETJNXXFJAX-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)C=C(N3)C4=CC=NN4

Computed Properties

• Exact Mass: 332.12732577g/mol
• Monoisotopic Mass: 332.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 82.8Ų